Cas no 134317-91-2 ( )

• Product Name: &nbsp
• CAS No: 134317-91-2
• MF: C₆H₈Cl₂
• MW: 151.033720016479
• CID: 878964
• PubChem ID: 13168758
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 3,4-dichloro- (9CI)
•  

• Inchi： 1S/C6H8Cl2/c7-5-3-1-2-4-6(5)8/h1,3,5-6H,2,4H2
• InChI Key： XMRSWQWOEAGAPO-UHFFFAOYSA-N
• SMILES： ClC1C(C=CCC1)Cl

Computed Properties

• Exact Mass: 150.00044
• Monoisotopic Mass: 150.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides